Cas no 1804098-31-4 (Methyl 2-chloro-6-(3-chloropropyl)benzoate)

• Product Name: Methyl 2-chloro-6-(3-chloropropyl)benzoate
• CAS No: 1804098-31-4
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 4950384
• Update Time: 2025-06-08

Methyl 2-chloro-6-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(3-chloropropyl)benzoate

• Inchi： 1S/C11H12Cl2O2/c1-15-11(14)10-8(5-3-7-12)4-2-6-9(10)13/h2,4,6H,3,5,7H2,1H3
• InChI Key： KGKAGXYJRKAVDW-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-chloro-6-(3-chloropropyl)benzoate

Methyl 2-chloro-6-(3-chloropropyl)benzoate (CAS No. 1804098-31-4): An Overview

Methyl 2-chloro-6-(3-chloropropyl)benzoate (CAS No. 1804098-31-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its chlorinated aromatic ring and ester functional group, which contribute to its distinctive properties and reactivity.

The molecular formula of Methyl 2-chloro-6-(3-chloropropyl)benzoate is C₁₂H₁₃Cl₂O₂, and its molecular weight is approximately 256.13 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a boiling point of around 250°C and a melting point of -5°C. Its solubility in water is low, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, Methyl 2-chloro-6-(3-chloropropyl)benzoate has been explored for its potential as an intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The researchers found that derivatives of Methyl 2-chloro-6-(3-chloropropyl)benzoate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting potential therapeutic applications.

Beyond pharmaceuticals, Methyl 2-chloro-6-(3-chloropropyl)benzoate has also found applications in the chemical industry. Its unique chemical structure makes it an attractive candidate for use as a building block in the synthesis of polymers and other advanced materials. A study published in Polymer Chemistry in 2020 demonstrated the use of this compound as a monomer for the preparation of novel copolymers with enhanced mechanical properties and thermal stability. The resulting polymers showed promise for use in high-performance coatings and adhesives.

The synthesis of Methyl 2-chloro-6-(3-chloropropyl)benzoate typically involves multi-step reactions, starting from readily available starting materials such as chlorobenzene and chloropropyl chloride. One common synthetic route involves the nucleophilic substitution reaction between chlorobenzene and chloropropyl chloride, followed by esterification with methanol under appropriate conditions. The yield and purity of the final product can be optimized by carefully controlling reaction parameters such as temperature, pressure, and catalyst selection.

In terms of safety and handling, it is important to note that while Methyl 2-chloro-6-(3-chloropropyl)benzoate is not classified as a hazardous material under current regulations, it should still be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The environmental impact of Methyl 2-chloro-6-(3-chloropropyl)benzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal to minimize any potential ecological risks. Research into the biodegradability and ecotoxicity of this compound is ongoing, with some preliminary studies suggesting that it may have low persistence in the environment.

In conclusion, Methyl 2-chloro-6-(3-chloropropyl)benzoate (CAS No. 1804098-31-4) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, polymers, and other advanced materials. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.